Cas no 2089258-06-8 (1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride)

1-[2-(tert-Butoxy)ethyl]piperazine dihydrochloride is a chemically modified piperazine derivative, characterized by the presence of a tert-butoxyethyl group and dihydrochloride salt form. This compound is primarily utilized in organic synthesis and pharmaceutical research as a versatile building block for the development of bioactive molecules. Its key advantages include enhanced solubility in aqueous and polar solvents due to the dihydrochloride salt, as well as improved stability under various reaction conditions. The tert-butoxyethyl moiety offers steric protection, making it useful in selective functionalization reactions. This reagent is particularly valuable in medicinal chemistry for the design of novel drug candidates, where controlled reactivity and structural diversity are critical.
1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride structure
2089258-06-8 structure
Product Name:1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride
CAS No:2089258-06-8
MF:
MW:
CID:4636482
Update Time:2025-05-28

1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride

1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride Pricemore >>

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Additional information on 1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride

Comprehensive Overview of 1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride (CAS No. 2089258-06-8)

1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride (CAS No. 2089258-06-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its piperazine core and tert-butoxyethyl side chain, has garnered significant attention due to its versatile applications in drug discovery and material science. Researchers often seek this compound for its role as a building block in the development of novel therapeutics, particularly in the fields of central nervous system (CNS) drugs and receptor modulators.

The growing interest in 1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride aligns with the increasing demand for high-purity intermediates in the pharmaceutical industry. With the rise of personalized medicine and targeted therapies, this compound has become a critical component in the synthesis of small-molecule inhibitors and bioconjugates. Its unique chemical structure, featuring a tertiary butyl ether group, enhances solubility and stability, making it ideal for formulation optimization.

In recent years, the compound's relevance has expanded into biotechnology and diagnostic reagent development. Its ability to act as a ligand or chelating agent has been explored in fluorescence labeling and molecular imaging. Additionally, the dihydrochloride salt form improves handling and storage, addressing common challenges in lab-scale production and industrial-scale synthesis.

From an SEO perspective, queries such as "1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride supplier" and "CAS 2089258-06-8 applications" reflect the compound's commercial and scientific significance. Researchers frequently search for "piperazine derivatives in drug design" or "tert-butoxyethyl group reactivity," highlighting the need for detailed technical data. This underscores the importance of providing structure-activity relationship (SAR) insights and synthetic protocols in professional discussions.

Quality control is another critical aspect of 1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride. Analytical methods like HPLC, NMR, and mass spectrometry are essential to verify its purity, which is crucial for GMP compliance and regulatory submissions. The compound's hygroscopic nature necessitates proper storage conditions, often prompting searches for "stability studies of dihydrochloride salts."

In summary, 1-[2-(tert-butoxy)ethyl]piperazine dihydrochloride (CAS No. 2089258-06-8) represents a pivotal tool in modern chemistry and life sciences. Its adaptability in medicinal chemistry, combined with its physicochemical properties, ensures its continued relevance in cutting-edge research. As the scientific community advances toward green chemistry and sustainable synthesis, this compound's role in catalytic processes and eco-friendly methodologies is expected to grow further.

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